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Abstract

tert-Butyl carbazate, also known as Boc-hydrazide, is a versatile reagent in organic synthesis,
primarily utilized for the protection of carbonyl compounds and as a key building block in the
synthesis of complex molecules. Its unique structure, combining a hydrazine moiety with a tert-
butoxycarbonyl (Boc) protecting group, allows for a wide range of chemical transformations.
This technical guide provides an in-depth overview of the core properties, spectroscopic data,
applications, and detailed experimental protocols related to tert-Butyl carbazate (CAS 870-46-
2).

Physicochemical and Safety Properties

tert-Butyl carbazate is a white to off-white crystalline solid at room temperature, though it has
a low melting point.[1] It is soluble in organic solvents such as ethanol and methanol.[2][3]

Table 1: Physicochemical Properties of tert-Butyl
Carbazate
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Property Value Source(s)
CAS Number 870-46-2 [2]
Molecular Formula CsH12N202 [41[5]
Molecular Weight 132.16 g/mol [41[5]
Appearance Wh'ite to off-white crystalline (1176}
solid/lumps
Melting Point 39-42 °C [31[7]
Boiling Point 63-65 °C at 0.1 mmHg [3161[7]
Density 1.02 g/mL at 25 °C [8]
Flash Point 92 °C (197.6 °F) [9]
Solubility Soluble in ethanol and IR

methanol

Table 2: Safety and Hazard Information
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Precautionary

Hazard Category GHS Classification Source(s)
Statements
H228: Flammable
solid. P210: Keep
) away from heat, hot
- Flammable Solid,
Flammability surfaces, sparks, [10][11]
Category 2
open flames and other
ignition sources. No
smoking.
Acute Oral Toxicity, H301: Toxic if
o Category 3; Acute swallowed. H311:
Acute Toxicity o o ) [12]
Dermal Toxicity, Toxic in contact with
Category 3 skin.
Skin H315: Causes skin
: o Category 2 N [12]
Corrosion/Irritation irritation.
o H319: Causes serious
Eye Damage/Irritation Category 2 o [12]
eye irritation.
Specific Target Organ
o ) Category 3 H335: May cause
Toxicity (Single [12]

Exposure)

(Respiratory system)

respiratory irritation.

Note: This is not an exhaustive list of all safety information. Always consult the full Safety Data

Sheet (SDS) before handling this chemical.

Spectroscopic Data
NMR Spectroscopy

The structure of tert-Butyl carbazate can be confirmed by *H and 3C NMR spectroscopy.

Table 3: NMR Spectroscopic Data for tert-Butyl
Carbazate in CDCIs
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Nucleus Cht?mical shitt Multiplicity Assignment Source(s)
(d) in ppm

1H NMR 1.46 singlet 9H, -C(CHs)3 [10]

3.83 singlet 2H, -NH2 [10]

6.73 singlet 1H, -NH- [10]

13C NMR 28.2 -C(CH3)s [10]

80.1 -C(CHs)3 [10]

158.2 C=0 [10]

Infrared (IR) Spectroscopy

The IR spectrum of tert-Butyl carbazate shows characteristic absorption bands corresponding
to its functional groups. While a full spectrum is not provided here, typical absorptions would
include N-H stretching, C-H stretching, and a strong C=0 (carbonyl) stretching band.

Chemical Applications and Reactions

tert-Butyl carbazate is a valuable reagent with several key applications in organic synthesis.

Protection of Carbonyl Compounds

The primary application of tert-Butyl carbazate is in the protection of aldehydes and ketones
through the formation of N-Boc-hydrazones.[1] This reaction is a condensation reaction
involving the nucleophilic addition of the terminal nitrogen of the carbazate to the carbonyl
carbon, followed by the elimination of water.[4] The resulting hydrazones are stable
intermediates that can be carried through multi-step syntheses.[1]
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Caption: General reaction scheme for the formation of N-Boc-hydrazones.

Precursor to Other Reagents

tert-Butyl carbazate serves as a starting material for the synthesis of other important
reagents. For instance, it is used to prepare BOC-azide, which is a reagent for introducing the
Boc protecting group onto amines.[7][9] It is also used in the synthesis of di-tert-butyl
azodicarboxylate.

Role in Synthesis of Bioactive Molecules

The N-Boc-hydrazones formed from tert-Butyl carbazate are important intermediates in the
synthesis of various pharmaceuticals, including HIV-1 protease inhibitors.[3][9] The hydrazone
moiety is a key structural element in many biologically active compounds.[4]

Experimental Protocols
Synthesis of tert-Butyl Carbazate

A common laboratory synthesis of tert-Butyl carbazate involves the reaction of di-tert-butyl
dicarbonate with hydrazine hydrate in isopropanol.[6]
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Reaction Setup

Dissolve hydrazine hydrate in isopropanol

:

Cool solutionto 0 °C

Rea&tion

Add di-tert-butyl dicarbonate solution dropwise

:

Stir at 0 °C for 2 hours

Work-up a$d Isolation

Remove solvent via rotary evaporation

:

Dissolve residue in dichloromethane (DCM)

:

Dry with anhydrous MgSOa

:

Filter to remove desiccant

:

Remove DCM via rotary evaporation

Obtain tert-Butyl carbazate
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Caption: Experimental workflow for the synthesis of tert-Butyl carbazate.
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Materials:

Hydrazine hydrate

Di-tert-butyl dicarbonate (Boc20)
Isopropanol (IPA)
Dichloromethane (DCM)

Anhydrous magnesium sulfate (MgSOQOa)

Procedure:

Dissolve hydrazine hydrate (2.26 equivalents) in isopropanol (IPA).[10]
Cool the solution to 0 °C in an ice bath.[10]
In a separate flask, dissolve di-tert-butyl dicarbonate (1 equivalent) in IPA.[10]

Add the di-tert-butyl dicarbonate solution dropwise to the cooled hydrazine hydrate solution.
[10]

Stir the reaction mixture at 0 °C for 2 hours.[10]

After the reaction is complete, remove the solvent by rotary evaporation.[10]
Dissolve the resulting residue in dichloromethane (DCM).[10]

Dry the DCM solution with anhydrous magnesium sulfate (MgSQa).[10]
Filter the solution to remove the desiccant.[10]

Remove the DCM by rotary evaporation to yield tert-Butyl carbazate as a white semi-solid.
[10]

General Protocol for the Formation of N-Boc-
Hydrazones
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This protocol describes a general method for the reaction of tert-Butyl carbazate with an

aldehyde or ketone.[4]

Materials:

Aldehyde or ketone

tert-Butyl carbazate

Anhydrous ethanol or methanol

Glacial acetic acid (optional, for less reactive carbonyls)

Procedure:

In a round-bottom flask, dissolve the aldehyde or ketone (1.0 equivalent) in anhydrous
ethanol or methanol.[4]

Add tert-Butyl carbazate (1.0-1.2 equivalents) to the solution.[4]

For less reactive carbonyl compounds, a catalytic amount of glacial acetic acid (1-2 drops)
can be added.[4]

Stir the reaction mixture at room temperature or heat to reflux.[4]

Monitor the progress of the reaction by Thin Layer Chromatography (TLC). Reaction times
typically range from 1 to 24 hours.[4]

Upon completion, cool the reaction mixture to room temperature and then in an ice bath to
induce crystallization of the hydrazone product.[4]

If the product does not precipitate, remove the solvent under reduced pressure. The resulting
residue can then be purified by recrystallization or column chromatography.[4]

Conclusion

tert-Butyl carbazate is a cornerstone reagent in modern organic synthesis, offering a reliable

method for the protection of carbonyl groups and serving as a versatile intermediate for the
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synthesis of a wide range of compounds, particularly in the pharmaceutical industry. Its well-
defined properties and predictable reactivity make it an invaluable tool for researchers and drug
development professionals. This guide has provided a summary of its key characteristics and
detailed protocols to facilitate its effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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